Cas no 120264-04-2 (Tricyclo[3.2.1.02,7]octane-1-carboxylicacid (9CI))

• Product Name: Tricyclo[3.2.1.02,7]octane-1-carboxylicacid (9CI)
• CAS No: 120264-04-2
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 105049
• PubChem ID: 45084756
• Update Time: 2025-04-18

Tricyclo[3.2.1.02,7]octane-1-carboxylicacid (9CI) Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.2.1.02,7]octane-1-carboxylicacid (9CI)
• DTXSID10665689
• Tricyclo[3.2.1.0~2,7~]octane-1-carboxylic acid
• 120264-04-2
• Tricyclo[3.2.1.02,7]octane-1-carboxylic acid (9CI)

• Inchi： 1S/C9H12O2/c10-8(11)9-4-5-1-2-6(9)7(9)3-5/h5-7H,1-4H2,(H,10,11)
• InChI Key： QCSBWMRZCFTOSE-UHFFFAOYSA-N
• SMILES： OC(C12CC3CCC1C2C3)=O

Computed Properties

• Exact Mass: 152.08376
• Monoisotopic Mass: 152.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 37.3